Cas no 342403-13-8 (Benzoyl isocyanate,4-hydroxy-)

• Product Name: Benzoyl isocyanate,4-hydroxy-
• CAS No: 342403-13-8
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 302204
• PubChem ID: 12410417
• Update Time: 2025-04-19

Benzoyl isocyanate,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate,4-hydroxy-
• Benzoyl isocyanate, 4-hydroxy- (9CI)
• 4-hydroxybenzoyl isocyanate
• Benzoyl isocyanate,4-hydroxy-(9ci)
• DTXSID30496972
• 342403-13-8

• Inchi： 1S/C8H5NO3/c10-5-9-8(12)6-1-3-7(11)4-2-6/h1-4,11H
• InChI Key： GXEIVFFRQBOJJB-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(N=C=O)=O)=CC=1

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• PSA: 66.73